4-Methyl-beta-methylenecyclohex-3-ene-1-ethanol

• CAS No.: 3269-90-7
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 2-(4-methylcyclohex-3-en-1-yl)prop-2-en-1-ol
• InChI: InChI=1S/C10H16O/c1-8-3-5-10(6-4-8)9(2)7-11/h3,10-11H,2,4-7H2,1H3
• InChI Key: UIMAEYMKYMNCGW-UHFFFAOYSA-N
• SMILES: CC1=CCC(CC1)C(=C)CO
• density: 0.955-0.977 (20°)
• physical_description: Colourless to pale yellow liquid; Clean citrus aroma with mint undertones
• solubility: Practically insoluble or insoluble in water; Soluble (in ethanol)

Description

(R)-p-Mentha-1, 8-dien-10-ol, also known as 1, 8-menthadien-9-ol or limonene-10-ol, belongs to the class of organic compounds known as menthane monoterpenoids. These are monoterpenoids with a structure based on the o-, m-, or p-menthane backbone. P-menthane consists of the cyclohexane ring with a methyl group and a (2-methyl)-propyl group at the 1 and 4 ring position, respectively. The o- and m- menthanes are much rarer, and presumably arise by alkyl migration of p-menthanes (R)-p-Mentha-1, 8-dien-10-ol is slightly soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). Within the cell, (R)-p-mentha-1, 8-dien-10-ol is primarily located in the cytoplasm. Outside of the human body, (R)-p-mentha-1, 8-dien-10-ol can be found in lovage. This makes (R)-p-mentha-1, 8-dien-10-ol a potential biomarker for the consumption of this food product.

Synthesis routes and methods

Procedure details

A mixture of 300 parts of 8,9-limonene oxide, 6 parts of calcium hydroxide and 6 parts of carvacrol was refluxed at 215-230° C. for 2 hours in a three-necked flask equipped agitator, Dean-Stark trap, and temperature probe. After cooling and filtration 290 parts of the mixture containing 30% of unreacted epoxide and 43% 1,8-p-menthadien-10-ol (61% selectivity) was obtained.